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Compound of Interest
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Cat. No.: B1230875

For researchers, scientists, and professionals in drug development, the accurate measurement
of the radionuclide Strontium-90 (Sr-90) is paramount for ensuring safety and efficacy in
various applications. This guide provides an objective comparison of prevalent Sr-90
measurement techniques, supported by experimental data and detailed protocols to aid in the
selection of the most appropriate method for specific analytical needs.

Strontium-90, a beta-emitting radionuclide with a half-life of 28.79 years, is a significant fission
product of uranium and plutonium.[1] Its chemical similarity to calcium allows for its ready
incorporation into biological systems, particularly bones, making its detection and quantification
critical in environmental monitoring, food safety, and nuclear waste management.[1] This guide
explores the principles, performance, and experimental workflows of key analytical methods
used in inter-laboratory settings for the determination of Sr-90.

Performance Comparison of Sr-90 Measurement
Techniques

The selection of an appropriate analytical technique for Sr-90 is often a trade-off between
sensitivity, speed, and cost. The following tables summarize the quantitative performance of
common methods based on data from various inter-laboratory studies and proficiency tests.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1230875?utm_src=pdf-interest
https://www.benchchem.com/product/b1230875?utm_src=pdf-body
https://www.benchchem.com/product/b1230875?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9821828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9821828/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Typical o Reported Key
) Principle of ) Key )
Technique Sample . Detection Disadvantag
Detection o Advantages
Types Limit es
Requires
Measures complex and
beta particles High counting  time-
o ) from Sr-90 ) efficiency for consuming
Liquid Water, Milk, ) ~0.1 pCi/mL i ] i
S ) and its beta emitters,  radiochemical
Scintillation Soll, (for a 20-mL _
) ) ) daughter, well- separation,
Counting Biological , water _ _
) Yttrium-90 (Y- established susceptible to
(LSC) tissues sample)[2] }
90), after methodology.  chemical and
chemical [3] color
separation. quenching.[4]
[5]
Labor-
Measures _ _
intensive
beta particles
] Can ] N sample
o emitted from ) High stability )
Gas Air filters, ) determine 0.5 preparation,
) ) a solid source o and low
Proportional Environmenta pCi with an not
) prepared background. )
Counting | samples ft error of less 7] commercially
after
) than 10%[6] widespread
chemical
) for new
separation.
systems.[6][7]
Only
Detects Rapid, does sensitive to
Cherenkov not require high-energy
radiation scintillation beta emitters,
~0.2 dpm/mL ) )
Cherenkov Aqueous produced by cocktail, potential
) ] (for a 20-mL ] )
Counting samples high-energy simple interference
) sample)[2]
beta particles sample from other
from Y-90 in preparation. radionuclides
water. [41[8] like K-40 and
Bi-210.[4]
Inductively Water, Sail, Directly 0.6 Bg/kg in High Isobaric
Coupled Radioactive measures the 19 throughput, interference
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.osti.gov/servlets/purl/6396402
https://www.labx.com/resources/liquid-vs-solid-scintillation-counting-which-method-to-choose/5655
http://www.sowa-trading.co.jp/docs/8.%20Measuring%20Sr90%20and%20Y90%20in%20Water%20Samples.pdf
https://nucleus.iaea.org/sites/nuclear-instrumentation/Shared%20Documents/Liquid%20Scintillation%20Counters/Theory%20of%20Liquid%20Scintillation%20Counters.pdf
https://www.osti.gov/servlets/purl/4236199
https://journals.uair.arizona.edu/index.php/radiocarbon/article/download/1290/1295
https://www.osti.gov/servlets/purl/4236199
https://journals.uair.arizona.edu/index.php/radiocarbon/article/download/1290/1295
https://www.osti.gov/servlets/purl/6396402
http://www.sowa-trading.co.jp/docs/8.%20Measuring%20Sr90%20and%20Y90%20in%20Water%20Samples.pdf
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/strontium-by-cherenkov-counting
http://www.sowa-trading.co.jp/docs/8.%20Measuring%20Sr90%20and%20Y90%20in%20Water%20Samples.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Plasma - waste mass of Sr- environmenta  rapid from
Mass 90 atoms. | samples[9] analysis, Zirconium-90
Spectrometry avoids (Zr-90),
(ICP-MS) waiting for Y- requires
90 in-growth. advanced
[10] instrumentati
on (e.g., triple
quadrupole)
to mitigate
interference.
[10]
Accelerates Extremely High cost,
Accelerator ions to high ) low detection complex
Mass Environmenta  energies to I.Dejtectlon limits, instrumentati
Spectrometry | samples separate Sr- fimit of <0.1 suitable for on, requires
(AMS) 90 from mBaq[L1] ultra-trace specialized
isobars. analysis. facilities.[12]

Experimental Protocols: A Closer Look

Accurate Sr-90 determination relies on robust experimental procedures. Below are detailed

methodologies for the key techniques.

Radiochemical Separation for LSC and Gas Proportional

Counting

A common and crucial step for traditional radiometric methods is the chemical separation of

strontium from the sample matrix and interfering radionuclides.

Objective: To isolate and purify Strontium-90 for accurate measurement.

Materials:

e Nitric Acid (HNOs)

e Hydrochloric Acid (HCI)
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Strontium carrier solution (non-radioactive strontium)

Yttrium carrier solution (non-radioactive yttrium)

Extraction chromatographic resin (e.g., Sr-Spec resin)

Ammonium hydroxide (NH4OH)

Oxalic acid

Procedure:

Sample Preparation: Samples are typically ashed or digested to remove organic matter and
concentrate the inorganic constituents.[13]

Dissolution: The residue is dissolved in nitric acid.

Strontium Carrier Addition: A known amount of stable strontium carrier is added to the
sample to determine the chemical yield of the separation process.

Co-precipitation: Strontium is often co-precipitated with calcium as an oxalate or carbonate
to separate it from the bulk matrix.

Purification using Extraction Chromatography: The dissolved precipitate is passed through a
column containing a strontium-specific extraction resin.[14] This resin selectively retains
strontium while allowing other elements to pass through.

Elution: The purified strontium is then eluted from the column using a suitable eluent,
typically dilute nitric acid.

Yttrium-90 In-growth: The purified strontium sample is set aside for a period (typically 2-3
weeks) to allow for the in-growth of its daughter nuclide, Yttrium-90, to reach secular
equilibrium.[6]

Yttrium-90 Separation (Optional but common): Y-90 can be separated from Sr-90 for
individual measurement, often by precipitation or extraction chromatography.
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e Source Preparation: For LSC, the purified Sr-90 or separated Y-90 is mixed with a liquid
scintillation cocktail. For gas proportional counting, the sample is typically precipitated as
strontium carbonate, dried, and mounted on a planchet.[6]

Direct Measurement by Cherenkov Counting

This method is particularly useful for rapid screening of aqueous samples.
Objective: To quickly quantify high-energy beta emitters, primarily Y-90.

Materials:

 Liquid scintillation counter

 Plastic scintillation vials

Procedure:

o Sample Collection: An aqueous sample is collected in a plastic scintillation vial.

» Direct Counting: The vial is placed directly into a liquid scintillation counter without any
scintillation cocktail.[4]

o Data Acquisition: The counter is set to measure the light pulses generated by Cherenkov
radiation from the high-energy beta particles of Y-90.[13]

¢ Quantification: The activity of Y-90 is determined, and from this, the activity of Sr-90 is
calculated, assuming secular equilibrium.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the logical flow of
the analytical procedures.
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Caption: General experimental workflow for Strontium-90 analysis.
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Conclusion

The choice of a suitable method for Strontium-90 determination depends on a variety of
factors including the sample matrix, required detection limit, sample throughput, and available
resources. While traditional radiometric techniques like Liquid Scintillation Counting and Gas
Proportional Counting are well-established and offer good sensitivity, they involve time-
consuming chemical separations. Cherenkov counting provides a rapid screening alternative
for agueous samples. Modern mass spectrometric methods, such as ICP-MS and AMS, offer
the advantages of speed and extremely low detection limits, respectively, but require significant
capital investment and expertise to overcome isobaric interferences. By understanding the
comparative performance and methodologies of these techniques, researchers can make
informed decisions to ensure the quality and reliability of their Strontium-90 measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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